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Compound of Interest

Compound Name: Bisdisulizole disodium

Cat. No.: B070571

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Bisdisulizole disodium,
a broad-spectrum UV filter. The guide details its various synonyms used in scientific literature,
its physicochemical properties, and analytical methodologies for its quantification and stability
assessment.

Nomenclature and Synonyms

Bisdisulizole disodium is known by a variety of names in scientific and commercial contexts.
A clear understanding of these synonyms is crucial for literature review and regulatory
submissions.
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Category

Synonym

International Nonproprietary Name (INN)

Bisdisulizole disodium[1]

US Adopted Name (USAN)

Bisdisulizole disodium[1]

Disodium Phenyl Dibenzimidazole

INCI Name
Tetrasulfonate[2][3]
Disodium 2,2'-(1,4-phenylene)bis(6-sulfo-1H-
IUPAC Name
1,3-benzimidazole-4-sulfonate)
CAS Number 180898-37-7[2]
EC Number 429-750-0[2]
Trade Name Neo Heliopan® AP[1][2]

Chemical Synonyms

1H-Benzimidazole-4,6-disulfonic acid, 2,2'-(1,4-
phenylene)bis-, disodium salt; Disodium
phenyldibenzimidazoletetrasulfonate;

Bisimidazylate

Below is a diagram illustrating the relationship between the core compound and its various

identifiers.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://en.wikipedia.org/wiki/Bisdisulizole_disodium
https://en.wikipedia.org/wiki/Bisdisulizole_disodium
https://www.benchchem.com/product/b070571
https://pubchem.ncbi.nlm.nih.gov/compound/Bisdisulizole-Disodium
https://www.benchchem.com/product/b070571
https://www.benchchem.com/product/b070571
https://en.wikipedia.org/wiki/Bisdisulizole_disodium
https://www.benchchem.com/product/b070571
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Bisdisulizole disodium

Official Names

Disodium Phenyl Dibenzimidazole
Tetrasulfonate

Cosmetic Ingredient Name

Bisdisulizole disodium Systematic Chemical Name Disodium 2,2'-(1,4-phenylene)bis
. (6-sulfo-1H-1,3-benzimidazole-4-sulfonate)
Registry Number
Commercial Name 180898-37-7

Neo Heliopan® AP

Click to download full resolution via product page
Figure 1. Synonym Relationship Diagram

Physicochemical Properties

Bisdisulizole disodium is a water-soluble organic compound valued for its photostability and
broad-spectrum UV absorption.[4][5] Key physicochemical properties are summarized in the

table below.
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Property Value Reference
Molecular Formula C20H12N4aNa2012S4 [3]
Molecular Weight 674.55 g/mol

Appearance Yellow to dark yellow powder [2]
Solubility Water-soluble (2 g/L at 20°C) [6]

UV Absorption Range 280 -370 nm [2]

Peak Absorbance (Amax) ~335 nm [5]

Specific Extinction (E1% 1cm) > 770 at 340 nm

[2]

Photostability Excellent

[2]

Analytical Methodologies

Accurate and precise analytical methods are essential for the quantification of Bisdisulizole

disodium in raw materials and finished formulations, as well as for stability testing. High-

Performance Liquid Chromatography (HPLC) is the most common technique employed for this

purpose.

High-Performance Liquid Chromatography (HPLC)

A representative HPLC method for the analysis of Bisdisulizole disodium is detailed below.

This method is based on common practices for the analysis of UV filters in cosmetic products.

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Bisdisulizole-Disodium
https://www.benchchem.com/product/b070571
https://rasayanjournal.co.in/vol-7/issue_4/14_%20Vol.7_4_,%20380-389,%202014,RJC-1187.pdf
https://www.benchchem.com/product/b070571
https://www.sgs.com/de-de/-/media/sgscorp/documents/corporate/technical-documents/sgs-lss-forced-degradation-en-11.cdn.de-de.pdf
https://www.benchchem.com/product/b070571
https://www.benchchem.com/product/b070571
https://www.benchchem.com/product/b070571?utm_src=pdf-body
https://www.benchchem.com/product/b070571?utm_src=pdf-body
https://www.benchchem.com/product/b070571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Parameter

Specification

Column

C18, 5 um particle size, 4.6 x 250 mm

Mobile Phase A

Aqueous buffer (e.g., 0.1% Phosphoric Acid in
Water)

Mobile Phase B

Acetonitrile or Methanol

A time-programmed gradient from a higher

polarity (more Mobile Phase A) to a lower

Gradient ] ] ] ]
polarity (more Mobile Phase B) is typically used
to ensure the elution of all components.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection UV at ~335 nm

Injection Volume 10 uL

The following diagram outlines a typical workflow for the HPLC analysis of Bisdisulizole

disodium.
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Sample Preparation

Accurately weigh sample

l

Dissolve in a suitable solvent
(e.g., mobile phase)

l

Filter through a 0.45 pm syringe filter

HPLC }v&nalysis

Inject sample into HPLC system

l

Separation on C18 column
with gradient elution

l

UV detection at ~335 nm

Data Précessing

Obtain chromatogram

Integrate peak area

Quantify using a standard curve

Click to download full resolution via product page

Figure 2. HPLC Analysis Workflow
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Stability-Indicating Method and Forced Degradation
Studies

To ensure the stability of Bisdisulizole disodium in a formulation, forced degradation studies
are performed to develop a stability-indicating analytical method. These studies involve
subjecting the active ingredient to various stress conditions to identify potential degradation
products and to demonstrate that the analytical method can effectively separate these
degradants from the intact drug.

Experimental Protocol for Forced Degradation:

A generic protocol for forced degradation studies, in accordance with ICH guidelines, is
provided below. The extent of degradation should ideally be between 5-20%.[4]

Stress Condition Protocol

Acid Hydrolysis 0.1 M HCI at 60°C for 24 hours

Base Hydrolysis 0.1 M NaOH at 60°C for 24 hours
Oxidative Degradation 3% H20:2 at room temperature for 24 hours
Thermal Degradation 105°C for 48 hours (solid state)

Expose to UV light (200 Wh/m?) and visible light

Photodegradation o
(1.2 million lux hours)

The following diagram illustrates the logical flow of a forced degradation study.
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Bisdisulizole disodium

Stress Conditions

Acid Hydrolysis Base Hydrolysis Oxidation @ @

Analyze stressed samples
using HPLC

;

Evaluate peak purity and

identify degradation products
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Figure 3. Forced Degradation Study Workflow

Conclusion

This technical guide provides essential information on Bisdisulizole disodium for
professionals in the fields of research, drug development, and cosmetic science. A thorough
understanding of its synonyms, physicochemical characteristics, and analytical methodologies
is fundamental for its effective and safe application. The provided experimental protocols and

workflows serve as a valuable resource for laboratory practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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